Cas no 2728725-64-0 ((2S,4R)-4-fluoro-1-methyl-5-oxopyrrolidine-2-carboxylic acid)

• Product Name: (2S,4R)-4-fluoro-1-methyl-5-oxopyrrolidine-2-carboxylic acid
• CAS No: 2728725-64-0
• MF: C₆H₈FNO₃
• MW: 161.131025314331
• CID: 6181787
• PubChem ID: 132120482
• Update Time: 2025-05-20

(2S,4R)-4-fluoro-1-methyl-5-oxopyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-4-fluoro-1-methyl-5-oxopyrrolidine-2-carboxylic acid
• SCHEMBL19588833
• 2728725-64-0
• EN300-37084822

• Inchi： 1S/C6H8FNO3/c1-8-4(6(10)11)2-3(7)5(8)9/h3-4H,2H2,1H3,(H,10,11)/t3-,4+/m1/s1
• InChI Key： IZQDTWWMACMHQO-DMTCNVIQSA-N
• SMILES： F[C@H]1C(N(C)[C@H](C(=O)O)C1)=O

Computed Properties

• Exact Mass: 161.04882128g/mol
• Monoisotopic Mass: 161.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 57.6Ų

Additional information on (2S,4R)-4-fluoro-1-methyl-5-oxopyrrolidine-2-carboxylic acid

Introduction to (2S,4R)-4-fluoro-1-methyl-5-oxopyrrolidine-2-carboxylic Acid (CAS No. 2728725-64-0)

(2S,4R)-4-fluoro-1-methyl-5-oxopyrrolidine-2-carboxylic acid, with the CAS number 2728725-64-0, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The precise stereochemistry and functional groups present in this compound make it a valuable scaffold for designing novel therapeutic agents.

The< strong>fluorine atom at the 4-position of the pyrrolidine ring introduces a high degree of electronic and steric modulation, which can significantly influence the pharmacokinetic and pharmacodynamic properties of any derivative. This feature is particularly important in medicinal chemistry, where small changes in molecular structure can lead to substantial differences in biological activity. The< strong>methyl group at the 1-position further contributes to the complexity of this compound, offering multiple sites for chemical modification.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the behavior of such compounds with greater accuracy. These tools have been instrumental in understanding how the< strong>5-oxopyrrolidine core interacts with biological targets. The presence of an oxygen atom at the 5-position creates a polar region that can engage in hydrogen bonding, a crucial interaction for many drug molecules.

In the realm of drug discovery, (2S,4R)-4-fluoro-1-methyl-5-oxopyrrolidine-2-carboxylic acid has been explored as a potential intermediate in the synthesis of enzyme inhibitors. Specifically, its structure resembles that of certain protease inhibitors, which are critical in treating diseases such as HIV and cancer. The< strong>carboxylic acid group at the 2-position provides a site for further functionalization, allowing chemists to attach various pharmacophores that enhance binding affinity and selectivity.

One of the most exciting areas of research involving this compound is its application in peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides but with improved stability and pharmacokinetic properties. The< strong>pyrrolidine ring is a common motif in peptidomimetics due to its ability to adopt favorable conformations that mimic peptide bonds. By incorporating fluorine and other substituents, researchers can fine-tune these mimics to target specific biological pathways.

The synthesis of (2S,4R)-4-fluoro-1-methyl-5-oxopyrrolidine-2-carboxylic acid presents unique challenges due to its stereochemistry. Traditional synthetic routes often require careful control over reaction conditions to ensure high enantiomeric purity. However, recent methodologies involving asymmetric catalysis have made it possible to produce this compound with excellent stereochemical control. These advances have opened up new avenues for exploring its pharmaceutical potential.

In clinical research, this compound has been investigated for its potential role in modulating inflammatory pathways. Inflammatory responses are central to many diseases, including autoimmune disorders and chronic infections. By targeting key enzymes involved in these pathways, (2S,4R)-4-fluoro-1-methyl-5-oxopyrrolidine-2-carboxylic acid derivatives may offer novel therapeutic strategies.

The< strong>fluorine-containing pyrrolidine scaffold has also shown promise in antiviral applications. Fluorinated compounds are known for their ability to enhance drug bioavailability and metabolic stability. This property makes them particularly attractive for developing antiviral agents that need to withstand harsh physiological conditions. Preliminary studies suggest that derivatives of this compound may inhibit viral proteases, thereby blocking viral replication.

Emerging evidence also indicates that (2S,4R)-4-fluoro-1-methyl-5-oxopyrrolidine-2-carboxylic acid has potential applications in neurodegenerative diseases. The< strong>pyrrolidine core is found in several neuroactive compounds, suggesting its importance in modulating neural activity. Researchers are exploring whether derivatives of this compound can interact with neurotransmitter receptors or enzymes involved in neurodegeneration.

The< strong>carboxylic acid group provides another avenue for exploration, as it can be converted into esters or amides that may exhibit improved solubility or bioavailability. These modifications are crucial for developing drugs that can be administered orally or through other non-invasive routes. Furthermore, the carboxylate anion form may enhance binding interactions with biological targets due to its negative charge.

In conclusion, (2S,4R)-4-fluoro-1-methyl-5-oxopyrrolidine-2-carboxylic acid (CAS No. 2728725-64-0) is a versatile and promising compound with significant pharmaceutical applications. Its unique structural features make it an ideal candidate for designing novel therapeutic agents targeting various diseases. As research continues to uncover new synthetic methods and biological activities, this compound is poised to play a crucial role in future drug development efforts.